Cas no 1445976-44-2 ((2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid
• CAS No: 1445976-44-2
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD11973692
• CID: 3163885
• PubChem ID: 71711130
• Update Time: 2025-05-25

(2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid
• (2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid
• N-(tert-Butoxycarbonyl)-5-methyl-D-norleucine
• EN300-3225603
• (R)-2-((tert-Butoxycarbonyl)amino)-5-methylhexanoicacid
• SCHEMBL23782062
• DTXSID90856811
• (2R)-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• 1445976-44-2
• CS-0154063
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-5-methylhexanoic acid
• D-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-5-methyl-
• DS-018889
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-METHYLHEXANOIC ACID
• AKOS022173328
• VHC97644
• DS-7228
• (R)-2-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid ee
• C72735

• MDL： MFCD11973692
• Inchi： 1S/C12H23NO4/c1-8(2)6-7-9(10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key： PMBPWNBVQINJRH-SECBINFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid

(2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid: A Comprehensive Overview

The compound with CAS No. 1445976-44-2, known as (2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule is characterized by its stereochemistry at the second carbon atom, which is designated as the R configuration. This stereochemistry plays a crucial role in determining the compound's biological activity and chemical reactivity.

The name of the compound highlights several key functional groups. The tert-butoxy carbonyl group (Boc), which is a common protecting group in peptide synthesis, is attached to the amino group at the second carbon. This Boc group is widely used in organic synthesis due to its stability and ease of removal under acidic conditions. The presence of the methyl group at the fifth carbon adds to the molecule's complexity and may influence its physical properties, such as solubility and melting point.

Recent studies have explored the potential of (2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid in drug discovery and development. Researchers have investigated its role as a precursor in peptide synthesis, where its stereochemistry is critical for generating bioactive molecules with specific pharmacological properties. The compound's ability to serve as a building block for more complex structures has made it a valuable tool in medicinal chemistry.

In addition to its synthetic applications, this compound has been studied for its interactions with biological systems. Preclinical studies suggest that it may exhibit anti-inflammatory or antioxidant properties, making it a candidate for further exploration in therapeutic contexts. However, more research is needed to fully understand its biological effects and mechanisms of action.

The synthesis of (2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid involves multi-step processes that require precise control over stereochemistry and functional group transformations. Advanced techniques such as enantioselective catalysis and stereoselective reactions have been employed to achieve high yields of the desired enantiomer. These methods highlight the importance of modern synthetic strategies in producing complex organic molecules with high purity and stereoselectivity.

From an analytical standpoint, the compound has been characterized using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide critical insights into the molecule's structure, purity, and stability under different conditions.

Looking ahead, the continued investigation of (2R)-2-{(tert-butoxy)carbonylamino}-5-methylhexanoic acid holds promise for advancing our understanding of stereochemical influences on molecular behavior. Its role in peptide synthesis, drug discovery, and material science underscores its importance as a versatile building block in modern chemistry.